Cas no 55289-15-1 (Methyl 6-bromo-3-hydroxy-2-methylbenzoate)

• Product Name: Methyl 6-bromo-3-hydroxy-2-methylbenzoate
• CAS No: 55289-15-1
• MF: C₉H₉BrO₃
• MW: 245.069962263107
• MDL: MFCD16660005
• CID: 3166098
• PubChem ID: 77058981
• Update Time: 2025-05-19

Methyl 6-bromo-3-hydroxy-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-bromo-3-hydroxy-2-methylbenzoate
• EN300-8155987
• HKSCERDOOWLXTJ-UHFFFAOYSA-N
• DA-42103
• AKOS026674775
• CS-0453565
• SCHEMBL15814236
• MFCD16660005
• methyl6-bromo-3-hydroxy-2-methylbenzoate
• 55289-15-1

• MDL： MFCD16660005
• Inchi： 1S/C9H9BrO3/c1-5-7(11)4-3-6(10)8(5)9(12)13-2/h3-4,11H,1-2H3
• InChI Key： HKSCERDOOWLXTJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C)=C1C(=O)OC)O

Computed Properties

• Exact Mass: 243.97351g/mol
• Monoisotopic Mass: 243.97351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 6-bromo-3-hydroxy-2-methylbenzoate

Methyl 6-bromo-3-hydroxy-2-methylbenzoate: A Comprehensive Overview

Methyl 6-bromo-3-hydroxy-2-methylbenzoate, with the CAS number 55289-15-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a methyl ester group attached to a benzoate ring substituted with bromine, hydroxyl, and methyl groups at specific positions. The Methyl 6-bromo-3-hydroxy-2-methylbenzoate structure has been extensively studied for its potential applications in drug development and as a building block in organic synthesis.

The Methyl 6-bromo-3-hydroxy-2-methylbenzoate molecule exhibits a complex interplay of functional groups that contribute to its reactivity and stability. The bromine atom at position 6 introduces electronic effects that influence the compound's reactivity, while the hydroxyl group at position 3 adds hydrophilic properties. The methyl group at position 2 provides steric hindrance and enhances lipophilicity. These characteristics make Methyl 6-bromo-3-hydroxy-2-methylbenzoate a versatile compound for various chemical transformations.

Recent studies have focused on the synthesis and characterization of Methyl 6-bromo-3-hydroxy-2-methylbenzoate using advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods have improved the efficiency and scalability of producing this compound, making it more accessible for research and industrial applications. For instance, researchers have explored its use as an intermediate in the synthesis of bioactive molecules, including potential anti-inflammatory and anticancer agents.

The Methyl 6-bromo-3-hydroxy-2-methylbenzoate structure has also been utilized in the development of novel materials, such as stimuli-responsive polymers. Its ability to undergo reversible chemical transformations under specific conditions makes it an ideal candidate for applications in smart materials. Recent advancements in this area have demonstrated its potential in drug delivery systems, where controlled release mechanisms are critical.

In terms of pharmacological applications, Methyl 6-bromo-3-hydroxy-2-methylbenzoate has shown promising results in preclinical studies targeting inflammatory diseases. Its ability to modulate key signaling pathways involved in inflammation has positioned it as a lead compound for further drug development. Additionally, its role as a precursor in the synthesis of more complex bioactive molecules continues to be explored.

From an environmental perspective, the degradation pathways of Methyl 6-bromo-3-hydroxy-2-methylbenzoate have been investigated to assess its ecological impact. Studies indicate that it undergoes biodegradation under aerobic conditions, with microbial communities playing a significant role in its transformation. This information is crucial for understanding its fate in natural ecosystems and ensuring sustainable practices in its production and use.

Looking ahead, the continued exploration of Methyl 6-bromo-3-hydroxy-2-methylbenzoate properties will undoubtedly yield new insights into its potential applications. Its unique combination of functional groups makes it a valuable tool in both academic research and industrial settings. As research progresses, it is anticipated that this compound will play an increasingly important role in advancing innovative solutions across multiple disciplines.